N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)-3,5-dimethylisoxazole-4-sulfonamide

• IUPAC Name: N-[[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C13H19N5O3S/c1-8-6-11(16-13(15-8)18(4)5)7-14-22(19,20)12-9(2)17-21-10(12)3/h6,14H,7H2,1-5H3
• InChI Key: FUQPDUPBMZJIMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N(C)C)CNS(=O)(=O)C2=C(ON=C2C)C
• Molecular Formula: C13H19N5O3S
• Molecular Weight: 325.39 g/mol

Description

N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)-3,5-dimethylisoxazole-4-sulfonamide is a useful research compound. Its molecular formula is C13H19N5O3S and its molecular weight is 325.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Several studies have focused on the synthesis and characterization of sulfonamide derivatives, emphasizing their potential applications in various fields. For example, the work by Rozentsveig et al. (2013) developed a one-pot synthesis method for creating heterocyclic compounds involving sulfonamides, showcasing a novel approach to generating these compounds efficiently (Rozentsveig et al., 2013). Similarly, Filimonov et al. (2006) explored the synthesis of novel 5-substituted 3-methylisoxazole-4-sulfonamides, highlighting a method to generate diverse sulfonamide derivatives starting from 3,5-dimethylisoxazole (Filimonov et al., 2006).

Biological Activity and Applications

The antibacterial and antifungal activities of sulfonamide derivatives have been a significant area of interest. Chohan and Shad (2011) synthesized sulfonamide-derived ligands and their metal complexes, studying their biological activities. Their findings indicate that these compounds exhibit moderate to significant antibacterial and antifungal activities, demonstrating the potential of sulfonamide derivatives in developing new antimicrobial agents (Chohan & Shad, 2011).

Herbicidal Activity

The research on sulfonamide derivatives extends to their use as herbicides, with studies examining the structure-activity relationships to optimize their herbicidal properties. For instance, the work by Chen et al. (2009) on triazolopyrimidine sulfonanilide compounds, including their synthesis and evaluation as acetohydroxyacid synthase inhibitors, highlights the potential of these compounds in agricultural applications. Their findings suggest that modifications to the molecular structure of sulfonamides can lead to compounds with high herbicidal activity and favorable degradation rates in soil (Chen et al., 2009).